N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide

• IUPAC Name: N-[4-(4-methylpiperidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C15H20N2O2/c1-11-7-9-17(10-8-11)15(19)13-3-5-14(6-4-13)16-12(2)18/h3-6,11H,7-10H2,1-2H3,(H,16,18)
• InChI Key: AVSPHUFTMJIPPA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide, also known as MPCCA, is a chemical compound that has garnered attention for its potential use in scientific research. MPCCA is a member of the piperidinylphenylacetamide family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide is not fully understood, but it is believed to involve the inhibition of acetylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can have a variety of effects on neurotransmission and neuronal signaling.
Biochemical and Physiological Effects
Studies have shown that this compound can have a variety of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, this compound has also been shown to have antioxidant properties and to inhibit the activity of certain enzymes involved in inflammation. These effects may have potential therapeutic applications in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide in lab experiments is its ability to inhibit the activity of acetylcholinesterase. This can be useful in studying the role of acetylcholine in the brain and in the development of potential treatments for neurological disorders. However, there are also limitations to the use of this compound in lab experiments. One limitation is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease. Studies have shown that inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine in the brain, which may have therapeutic potential in the treatment of Alzheimer's disease. Another area of interest is the development of new compounds based on the structure of this compound, which may have improved therapeutic properties compared to the original compound.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in scientific research. Its ability to inhibit the activity of acetylcholinesterase and its antioxidant and anti-inflammatory properties make it an interesting compound for further study. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide is a complex process that involves several steps. The first step involves the reaction of 4-methylpiperidine with phosgene to form 4-methylpiperidin-1-ylcarbonyl chloride. This intermediate is then reacted with 4-aminophenylacetic acid to form this compound.

Scientific Research Applications

N-{4-[(4-methylpiperidin-1-yl)carbonyl]phenyl}acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as an inhibitor of certain enzymes. Studies have shown that this compound can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which may have therapeutic potential in the treatment of certain neurological disorders.